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  3. 2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid 2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
Brand Name: Vulcanchem
CAS No.: 138474-03-0
VCID: VC21199654
InChI: InChI=1S/C30H39N5O6/c31-24(16-21-10-12-23(36)13-11-21)29(40)34-14-4-8-22(34)18-32-25(17-20-6-2-1-3-7-20)30(41)35-15-5-9-26(35)28(39)33-19-27(37)38/h1-3,6-7,10-13,22,24-26,32,36H,4-5,8-9,14-19,31H2,(H,33,39)(H,37,38)/t22-,24-,25-,26-/m0/s1
SMILES: C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)CNC(CC3=CC=CC=C3)C(=O)N4CCCC4C(=O)NCC(=O)O
Molecular Formula: C30H39N5O6
Molecular Weight: 565.7 g/mol

2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid

CAS No.: 138474-03-0

Cat. No.: VC21199654

Molecular Formula: C30H39N5O6

Molecular Weight: 565.7 g/mol

* For research use only. Not for human or veterinary use.

2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid - 138474-03-0

Specification

CAS No. 138474-03-0
Molecular Formula C30H39N5O6
Molecular Weight 565.7 g/mol
IUPAC Name 2-[[(2S)-1-[(2S)-2-[[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidin-2-yl]methylamino]-3-phenylpropanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
Standard InChI InChI=1S/C30H39N5O6/c31-24(16-21-10-12-23(36)13-11-21)29(40)34-14-4-8-22(34)18-32-25(17-20-6-2-1-3-7-20)30(41)35-15-5-9-26(35)28(39)33-19-27(37)38/h1-3,6-7,10-13,22,24-26,32,36H,4-5,8-9,14-19,31H2,(H,33,39)(H,37,38)/t22-,24-,25-,26-/m0/s1
Standard InChI Key NQIQNYXFRNTZPC-GKXKVECMSA-N
Isomeric SMILES C1C[C@H](N(C1)C(=O)[C@H](CC2=CC=C(C=C2)O)N)CN[C@@H](CC3=CC=CC=C3)C(=O)N4CCC[C@H]4C(=O)NCC(=O)O
SMILES C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)CNC(CC3=CC=CC=C3)C(=O)N4CCCC4C(=O)NCC(=O)O
Canonical SMILES C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)CNC(CC3=CC=CC=C3)C(=O)N4CCCC4C(=O)NCC(=O)O

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